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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003

Safe Handling and Disposal of PIGMENT
YELLOW 139

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal
of PIGMENT YELLOW 139 (CAS No. 36888-99-0). Adherence to these procedures is essential
for ensuring laboratory safety and environmental protection.

Essential Safety Information

PIGMENT YELLOW 139 is a reddish-yellow isoindoline pigment.[1][2] While it has low acute
toxicity, it presents specific hazards that must be managed through proper personal protective
equipment (PPE) and handling protocols.

Primary Hazards:

e Combustible Dust: Like many fine organic powders, PIGMENT YELLOW 139 can form
explosive dust clouds in the air.[3][4] All procedures should be designed to minimize dust
generation.

e Aquatic Toxicity: This pigment is harmful to aquatic life with long-lasting effects.[3][5] It must
be prevented from entering drains, surface waters, and groundwater.[3][6]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling PIGMENT YELLOW 139, especially when
engineering controls are not sufficient or during procedures with a high risk of dust generation

or splashing.

PPE Category

Specification

Rationale

Respiratory Protection

NIOSH-certified (or equivalent)
organic vapor/particulate
respirator.[3] A full-face
respirator is recommended if
exposure limits are exceeded

or irritation is experienced.[7]

To prevent inhalation of fine

dust particles.

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Nitrile rubber).[4]
[8]

To prevent skin contact.

Eye Protection

Tightly fitting safety goggles
with side-shields.[7] A face
shield should be worn if a

splash hazard exists.[3]

To protect eyes from dust
particles and potential

splashes.

Skin and Body Protection

Impervious clothing, such as a
lab coat or overalls, and
closed-toe shoes.[4][8]
Fire/flame resistant clothing is

also recommended.[7]

To prevent skin contamination

and staining.

Operational Plan: Step-by-Step Handling Protocol

Follow these steps to ensure the safe handling of PIGMENT YELLOW 139 in a laboratory

setting.

Step 1: Preparation & Engineering Controls

o Ensure a safety shower and eye wash station are readily accessible.[3][8]
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e Conduct all work in a well-ventilated area.[6] For procedures that may generate dust, such
as weighing or transferring powder, use a certified chemical fume hood or a glove box.[8]

» Provide local exhaust ventilation to control dust.[3]
Step 2: Weighing and Transfer
o Handle the powder carefully to avoid creating dust clouds.

e Use tools and techniques that minimize dust generation (e.g., weighing on filter paper, using
a spatula to gently transfer material).

» Take precautionary measures against static discharges, which can ignite dust.[4][6] Ensure
all equipment is properly grounded.

Step 3: In-Use Procedures
o Keep containers tightly closed when not in use.[6]

e Avoid contact with strong acids, strong bases, and strong oxidizing agents, as this may
cause discoloration.[4]

e Clean up any spills promptly using methods that do not generate airborne dust (see Section
4).

Step 4: End of Work
o Decontaminate the work area.
e Wash hands thoroughly with soap and water after handling.

» Remove and properly store or dispose of contaminated PPE. Contaminated clothing should
be washed immediately.[3]

Disposal Plan

CRITICAL: DO NOT discharge PIGMENT YELLOW 139 or its waste into drains, surface
waters, or groundwater.[3]
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Step 1: Waste Collection

e Collect all waste material (excess pigment, contaminated wipes, and disposable PPE) in a
designated, clearly labeled, and sealed hazardous waste container.

e The container should be appropriate for solid chemical waste and kept in a designated, well-
ventilated storage area.

Step 2: Container Management

o Keep the waste container closed except when adding waste.
o Store the container away from incompatible materials.

Step 3: Final Disposal

» Arrange for disposal through your institution's Environmental Health & Safety (EH&S) office
or a licensed hazardous waste disposal contractor.[9][10]

e Disposal must be carried out in accordance with all applicable federal, state, and local
regulations.[3][6]

Emergency Procedures
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Emergency Situation

Procedure

Inhalation

Move the affected person to fresh air. If
breathing is difficult or irritation occurs, seek

immediate medical attention.[3][8]

Skin Contact

Remove contaminated clothing immediately.
Wash the affected area thoroughly with soap
and plenty of water. If irritation develops, seek

medical attention.[3]

Eye Contact

Immediately flush eyes with large amounts of
running water for at least 15 minutes, holding
the eyelids open.[3] Remove contact lenses if

present and easy to do. Seek medical attention.

[3](8]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[3]

[8]

Spill

For small spills, carefully pick up the material
with a suitable appliance or contain with a dust-
binding material.[3][6] Avoid raising dust.[3]
Place in a sealed container for disposal. For
large spills, evacuate the area and contact your

institution's emergency response team.

Fire

Use water spray, dry chemical, foam, or carbon
dioxide extinguishers.[4][8] Firefighters should
wear self-contained breathing apparatus and full
protective gear.[4] Be aware of the dust

explosion hazard.[3]

Quantitative Data Summary

The following tables summarize key quantitative data for PIGMENT YELLOW 139.

Physical and Chemical Properties
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Property Value

Form Powder[3]

Color Yellow / Orange[6][7]
Odor Odorless[3][6]
Melting Point > 460 °C[7]

Water Solubility

2.9 pg/L at 25 °C[7]

Density

~1.7 g/lcm3 at 20 °C[7]

icoloaical

Test Type Endpoint Species Value

Acute Oral Toxicity LD50 Rat > 5000 mg/kg bw[4][7]
Acute Dermal Toxicity LD50 Rat > 2500 mg/kg bw[7]
Acute Inhalation LC50 Rat > 5.42 mg/L air[7]

Toxicity

icological

Test Type Endpoint Species Value Exposure Time
o ) ) ) ca. 11,000
Toxicity to Fish LC50 Oryzias latipes 96 hours
mg/L[7]
Toxicity to
Aquatic EC50 Daphnia magna > 100 mg/L[7] 48 hours
Invertebrates
o Desmodesmus
Toxicity to Algae EC50 > 100 mg/L[7] 72 hours

subspicatus

Experimental Protocols
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The toxicological data presented are typically generated using standardized methodologies,
such as the OECD Guidelines for the Testing of Chemicals. Below are summaries of the likely
protocols.

Acute Oral Toxicity (Based on OECD Guideline 401)

e Principle: The test substance is administered in graduated doses to groups of fasted
experimental animals (commonly rats) by oral gavage.[11]

o Methodology: A single dose is used per group.[11] The animals are observed for mortality,
signs of toxicity (e.g., tremors, convulsions, lethargy), and changes in body weight for at
least 14 days.[11] A post-mortem necropsy is performed on all animals.[11] The LD50 value
is then calculated, representing the statistically derived dose expected to cause death in
50% of the animals.[11]

» Note: OECD Guideline 401 has been deleted and replaced by alternative methods (e.g., TG
420, 423, 425) that use fewer animals.[12][13]

Acute Dermal Toxicity (Based on OECD Guideline 402)

e Principle: This test assesses the health hazards likely to arise from short-term dermal
exposure to a substance.[6][14][15]

» Methodology: The substance is applied to a shaved area of the skin (approx. 10% of the
body surface) of the test animals (e.g., rats) and held in contact for 24 hours.[16] Animals are
observed for at least 14 days for signs of toxicity and mortality.[16] A gross necropsy is
performed at the end of the study.[16] The test allows for classification of the substance and
calculation of an LD50 value.[17]

Acute Inhalation Toxicity (Based on OECD Guideline
403)

 Principle: This guideline evaluates the health hazards from short-term exposure to an
airborne substance (gas, vapor, or aerosol/particulate).[2][3][18]

» Methodology: Animals (commonly rats) are exposed to the test substance in a dynamic
airflow inhalation chamber for a defined period, typically 4 hours.[2][7][19] Several
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concentration groups are tested to establish a dose-response relationship.[7] Animals are
then observed for at least 14 days for mortality and clinical signs of toxicity.[2][7][19] The
LC50 (median lethal concentration) is determined.[19]

Fish, Acute Toxicity Test (Based on OECD Guideline 203)

» Principle: This test determines the concentration of a substance that is lethal to 50% of a test

fish population over a short exposure period.[20]

o Methodology: Fish (e.g., Zebra fish, Brachydanio rerio) are exposed to the test substance in
a geometric series of at least five concentrations for a period of 96 hours.[1][20][21]
Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 is calculated at each time
point where possible.[1][20]

Daphnia sp., Acute Immobilisation Test (Based on OECD
Guideline 202)

¢ Principle: This test assesses the acute toxicity of a substance to freshwater invertebrates
(Daphnia sp.).[4]

o Methodology: Young daphnids (<24 hours old) are exposed to at least five concentrations of
the test substance for 48 hours.[4][5] The endpoint is immobilization, defined as the inability
to swim within 15 seconds after gentle agitation of the test vessel.[4][22] Observations are
made at 24 and 48 hours, and the EC50 (median effective concentration for immobilization)
is calculated.[4][22]

Freshwater Alga, Growth Inhibition Test (Based on
OECD Guideline 201)

 Principle: This test determines the effect of a substance on the growth of freshwater
microalgae or cyanobacteria.[8][23][24]

o Methodology: Exponentially growing cultures of a selected algal species (e.g.,
Desmodesmus subspicatus) are exposed to at least five concentrations of the test substance
over 72 hours.[8][25] The growth in each culture is measured daily and compared to controls.
[24] The key endpoints are the inhibition of growth rate and yield, from which EC50 values
are calculated.[8][26]
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Workflow Diagrams
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Safe Handling Workflow for PIGMENT YELLOW 139

Step 1: Preparation

'

Don Required PPE:
- Respirator
- Nitrile Gloves
- Safety Goggles
- Lab Coat

'

Verify Engineering Controls:
- Fume Hood / Local Exhaust
- Safety Shower / Eyewash

'

Step 2: Handling & Use

Weigh & Transfer Powder
(Minimize Dust, Use Grounding)

Perform Experimental Work
(Keep Containers Closed)

Step 3: Cleanup & Disposal

Decontaminate Work Area

Collect All Waste in

Labeled, Sealed Container

End of Process

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Disposal and Emergency Spill Workflow

Waste Generated or Spill Occurs

Is it a Spill?
No

Routine Waste)

Assess Spill Size

Collect in Designated
'Hazardous Solid Waste'
Container

Small Spill:
- Don Full PPE
- Contain with dust-binding material
- Scoop into waste container

Large Spill:
- Evacuate Area
- Alert Others
- Contact Emergency Response

Seal and Label Container

Store in Secure Area

Arrange Pickup by
EH&S / Licensed Contractor

Process Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. biotecnologiebt.it [biotecnologiebt.it]

e 2. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]

e 3. oecd.org [oecd.org]

e 4. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

» 5. biotecnologiebt.it [biotecnologiebt.it]

e 6. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]

e 7. Acute Inhalation Toxicity OECD 403 - Altogen Labs [altogenlabs.com]

8. shop.fera.co.uk [shop.fera.co.uk]

e 9. azo dye disposal | UK Science Technician Community [community.preproom.org]

.
[ERN
o

. research.columbia.edu [research.columbia.edu]

.
[E
[E

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

.
[ERN
N

. oecd.org [oecd.org]

.
[ERN
w

. scribd.com [scribd.com]

[ ]
[N
N

. oecd.org [oecd.org]

.
[ERN
(62}

. oecd.org [oecd.org]

°
[ERN
(o]

. hucro-technics.com [nucro-technics.com]

.
[ERN
\l

. catalog.labcorp.com [catalog.labcorp.com]

.
[ERN
[oe]

. oecd.org [oecd.org]

.
[ERN
(o]

. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]

°
N
o

. oecd.org [oecd.org]

.
N
[y

. eurofins.com.au [eurofins.com.au]

°
N
N

. shop.fera.co.uk [shop.fera.co.uk]

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b1584003?utm_src=pdf-custom-synthesis
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://altogenlabs.com/toxicology/acute-inhalation-toxicity-oecd-403/
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-201
https://community.preproom.org/index.php?threads/azo-dye-disposal.10340/
https://research.columbia.edu/safely-handling-inks
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-401-acute-oral-toxicity_9789264040113-en.html
https://www.scribd.com/document/362145448/Oecd-401-PDF
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 23. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ
Biosciences [situbiosciences.com]

e 24. oecd.org [oecd.org]
e 25. eurofins.com.au [eurofins.com.au]
e 26. biotecnologiebt.it [biotecnologiebt.it]

» To cite this document: BenchChem. [Personal protective equipment for handling PIGMENT
YELLOW 139]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584003#personal-protective-equipment-for-
handling-pigment-yellow-139]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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